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Selective AT1 receptor antagonist (Ki = 3.7 nM). Partial PPAR-γ agonist.
Angiotensin II is a peptide hormone which regulates blood pressure and fluid balance, contributing to hypertension, atherosclerosis, left ventricular hypertrophy, myocardial infarction, and heart failure. Telmisartan is a nonpeptide angiotensin II receptor antagonist which selectively and insurmountably inhibits the angiotensin II AT1 receptor subtype (Ki = 3.7 nM). It also acts as a partial agonist of PPARγ, activating the receptor to 25-30% of that produced by the full agonist rosiglitazone (EC50 = 4.5 μM). Through these actions, telmisartan potently reduces blood pressure in various animal models of hypertension, diminishing cardiac hypertrophy, cardiovascular and renal risk, and glomerulosclerosis.
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